6-Butyl-2-(2,4-difluorophenyl)-1,3,6,2-dioxazaborocane
Overview
Description
6-Butyl-2-(2,4-difluorophenyl)-1,3,6,2-dioxazaborocane is a useful research compound. Its molecular formula is C14H20BF2NO2 and its molecular weight is 283.12 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Transformations
Ortho-Functionalized Arylboronic Acids and Oxaboroles Synthesis : The ortho-lithiated derivatives of protected phenylboronic acids, such as 2-(2′-Bromophenyl)-6-butyl-[1,3,6,2]dioxazaborocan, have been prepared for synthesizing various ortho-functionalized arylboronic acids. These derivatives are crucial for accessing 1,3-dihydro-1-hydroxy-3-arylbenzo[c][2,1]oxaboroles, which exhibit high rotational barriers around the Caryl bond, indicating their potential in material sciences and as ligands in catalysis (Dąbrowski, Kurach, Luliński, & Serwatowski, 2007).
Functionalization of Dihalophenylboronic Acids : The deprotonative lithiation of 6-butyl-2-(dihalophenyl)-(N–B)-1,3,6,2-dioxazaborocanes has been explored, revealing that these compounds can undergo selective transformations with electrophiles to afford functionalized halogenated arylboronic acids. This process highlights their utility in the targeted modification of arylboronic acids for use in organic synthesis and pharmaceuticals (Durka, Kurach, Luliński, & Serwatowski, 2009).
Materials Science and Coordination Chemistry
- Nitrogen-Boron Coordination in Pyridoxaboroles : The synthesis of pyridoxaboroles from halopyridines, including the use of 6-butyl-2-(3'-bromo-4'-pyridyl)-(N-B)-1,3,6,2-dioxazaborocan, has been demonstrated. These compounds form unique coordination polymers, indicating their potential applications in materials science and as models for studying nitrogen-boron coordination chemistry (Steciuk et al., 2015).
Novel Structural Insights and Applications
Structural Analysis of Chiral Vinyldioxazaborocanes : The study of chiral vinyldioxazaborocanes has provided insights into their molecular structures, which may be useful in asymmetric reactions. Understanding the N-B donor-acceptor bond lengths in these compounds is crucial for their potential applications in asymmetric synthesis and catalysis (Olmstead, Fettinger, Gamsey, Clary, & Singaram, 2006).
Dioxazaborocanes in Chemical Transformations : Dioxazaborocanes have been highlighted for their roles beyond mere boronic adduct isolation. They have been directly involved in chemical transformations, offering an alternative to organotrifluoroborate salts. This suggests their growing importance in organic synthesis and the development of new methodologies (Bonin, Delacroix, & Gras, 2011).
Properties
IUPAC Name |
6-butyl-2-(2,4-difluorophenyl)-1,3,6,2-dioxazaborocane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20BF2NO2/c1-2-3-6-18-7-9-19-15(20-10-8-18)13-5-4-12(16)11-14(13)17/h4-5,11H,2-3,6-10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVKNBFFXRJYTMU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OCCN(CCO1)CCCC)C2=C(C=C(C=C2)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20BF2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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